Cas no 2228417-01-2 (1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 2228417-01-2
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 5853165
• PubChem ID: 165614651
• Update Time: 2025-10-28

1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2228417-01-2
• 1-(3,5-difluoro-2-methoxyphenyl)-2-methylpropan-2-ol
• EN300-1800429
• 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol

• Inchi： 1S/C11H14F2O2/c1-11(2,14)6-7-4-8(12)5-9(13)10(7)15-3/h4-5,14H,6H2,1-3H3
• InChI Key： LUGNIOVDTSFCHT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CC(C)(C)O)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol

1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol: A Comprehensive Overview

The compound 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol, identified by the CAS number NO. 2228417-01-2, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a tertiary alcohol group, making it a versatile building block for advanced chemical synthesis.

The molecular structure of 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol consists of a phenyl ring substituted with two fluorine atoms at the 3 and 5 positions and a methoxy group at the 2 position. This substitution pattern imparts unique electronic and steric properties to the aromatic ring, which are crucial for its reactivity in various chemical reactions. The presence of the tertiary alcohol group further enhances its functionality, enabling it to participate in a wide range of reactions such as nucleophilic substitutions, esterifications, and oxidations.

Recent studies have highlighted the importance of fluorinated compounds like 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol in drug discovery and development. Fluorine atoms are known to significantly influence the pharmacokinetic properties of molecules, including their absorption, distribution, metabolism, and excretion (ADME). The substitution of fluorine atoms at the 3 and 5 positions on the phenyl ring in this compound creates a highly symmetrical structure, which can improve drug stability and bioavailability. This makes it an attractive candidate for use as an intermediate in the synthesis of potential therapeutic agents.

In terms of synthesis, 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol can be prepared through various routes. One common method involves the nucleophilic aromatic substitution of a suitable fluorinated phenol derivative with an appropriate alcohol group. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. These developments underscore the importance of green chemistry principles in modern chemical manufacturing.

The physical properties of 1-(3,5-Difluoro-2-methoxyphenyl)-2-methylpropan-2-ol have also been extensively studied. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding capabilities. Its solubility in various solvents has been optimized for use in different chemical processes, making it suitable for both laboratory-scale synthesis and industrial applications.

In conclusion, 1-(3,5-Difluoro-2-methoxyphenyl)-NO. 01-methylpropan-ol, with its unique structural features and versatile reactivity, continues to play a pivotal role in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to advanced materials science. As research into fluorinated compounds progresses, this molecule is expected to find even more innovative uses in the coming years.